Cas no 2138398-59-9 (4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol)

• Product Name: 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol
• CAS No: 2138398-59-9
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6227470
• PubChem ID: 165488102
• Update Time: 2025-07-23

4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138398-59-9
• 4-(cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol
• EN300-800999
• 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol

• Inchi： 1S/C15H29NO/c1-12-5-2-3-8-15(12)13(11-17)9-10-16-14-6-4-7-14/h12-17H,2-11H2,1H3
• InChI Key： AWANLOXJNKNGTO-UHFFFAOYSA-N
• SMILES： OCC(CCNC1CCC1)C1CCCCC1C

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol

Comprehensive Overview of 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol (CAS No. 2138398-59-9)

4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol (CAS No. 2138398-59-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutylamino and 2-methylcyclohexyl substituents, exhibits potential applications in drug discovery and development. Its molecular structure, which combines a butan-1-ol backbone with cyclic amine and cyclohexyl groups, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are increasingly exploring compounds like 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol for their potential to modulate enzyme activity or receptor interactions. The compound's cyclobutyl moiety, in particular, is of interest due to its conformational rigidity, which can enhance binding affinity and selectivity in drug-target interactions.

The synthesis of 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol involves multi-step organic reactions, including amine alkylation and hydroxyl group introduction. These processes are optimized to ensure high yield and purity, critical for pharmaceutical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, ensuring compliance with industry standards.

One of the trending topics in pharmaceutical research is the exploration of bioactive scaffolds for treating chronic diseases. 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol fits into this narrative as a potential scaffold molecule for designing inhibitors or activators of disease-related proteins. Its lipophilic properties, attributed to the 2-methylcyclohexyl group, may also contribute to improved membrane permeability, a key factor in drug bioavailability.

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In conclusion, 4-(Cyclobutylamino)-2-(2-methylcyclohexyl)butan-1-ol (CAS No. 2138398-59-9) represents a fascinating area of study in modern chemistry and pharmacology. Its structural features and potential applications align with current trends in drug discovery and molecular design, making it a compound worth watching in the coming years. As research progresses, further insights into its mechanisms and therapeutic potential are expected to emerge.